1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone

• IUPAC Name: 1-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-pyrrol-1-ylethanone
• InChI: InChI=1S/C14H15FN4O2/c15-11-7-16-14(17-8-11)21-12-3-6-19(9-12)13(20)10-18-4-1-2-5-18/h1-2,4-5,7-8,12H,3,6,9-10H2
• InChI Key: MQZPOPTVYNIXIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)F)C(=O)CN3C=CC=C3
• Molecular Formula: C14H15FN4O2
• Molecular Weight: 290.29 g/mol
• CAS No.: 2034296-34-7

Description

1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone is a useful research compound. Its molecular formula is C14H15FN4O2 and its molecular weight is 290.298. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Characterization

• Process Development in Medicinal Chemistry : The synthesis of Voriconazole, a broad-spectrum triazole antifungal agent, demonstrates the application of fluoropyrimidine derivatives in developing pharmaceuticals. The process explores diastereocontrol, organozinc derivatives for excellent diastereoselection, and synthetic routes from fluorouracil, showcasing the compound's role in complex organic syntheses (Butters et al., 2001).

• Catalysis and Polymerization : Compounds with pyrrolidinyl and fluorophenyl functionalities are used in catalytic processes, such as the synthesis of polymers and small molecules. The study on iron and cobalt dichloride bearing quinoxalinyl-iminopyridines as catalysts for ethylene reactivity highlights the utility of such compounds in polymer science and catalysis (Sun et al., 2007).

• Advanced Material Development : The synthesis and characterization of a copolymer of 1-(4-fluorophenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole with ethylene dioxythiophene for enhancing electrochromic properties demonstrate the application of such compounds in developing conducting polymers with varied color states and potential use in electrochromic devices (Türkarslan et al., 2007).

Medicinal Chemistry and Drug Discovery

• Antimicrobial and Antiviral Research : Synthesis of 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone and its evaluation for antimicrobial activity illustrates the potential of fluoropyrimidine analogs in discovering new antimicrobial agents with significant efficacy (Salimon et al., 2011).

• Cancer Research : The study of novel fluoro-substituted benzo[b]pyran compounds for anti-lung cancer activity showcases the role of fluorine-substituted compounds in developing potential therapeutic agents targeting cancer cells (Hammam et al., 2005).